Cas no 749932-80-7 ((1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 749932-80-7
• MDL: MFCD22569942
• CID: 4658419
• PubChem ID: 58762231
• Update Time: 2025-06-14

(1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol

• MDL： MFCD22569942

Additional information on (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol (CAS No. 749932-80-7)

(1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol is a chiral aromatic alcohol with significant applications in pharmaceutical and chemical research. This compound, identified by CAS No. 749932-80-7, features a stereocenter at the 1-position of the ethan-1-ol group, making it a valuable intermediate in asymmetric synthesis. Its molecular structure includes a 4-bromo-2-fluorophenyl moiety, which enhances its reactivity and selectivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

The growing interest in chiral building blocks like (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol aligns with trends in drug discovery, where enantiopure compounds are critical for minimizing off-target effects. Researchers often query "how to synthesize enantiomerically pure alcohols" or "applications of bromo-fluorophenyl derivatives," reflecting the demand for detailed insights into such molecules. This compound's 4-bromo and 2-fluoro substituents also make it a candidate for studying halogen bonding interactions, a hot topic in supramolecular chemistry.

From a synthetic perspective, CAS No. 749932-80-7 is frequently employed in Grignard reactions and nucleophilic substitutions, as its bromo group serves as a versatile leaving group. Laboratories focusing on green chemistry may explore its use in solvent-free or catalytic processes, addressing popular searches like "eco-friendly synthesis of chiral alcohols." Additionally, its fluorine atom contributes to metabolic stability, a key consideration in medicinal chemistry discussions around "improving drug half-life."

Analytical characterization of (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol typically involves HPLC chiral separation and NMR spectroscopy, techniques widely searched by quality control professionals. The compound's optical rotation and X-ray crystallography data are also of interest to researchers validating stereochemical purity, a recurring theme in forums discussing "chiral compound characterization challenges."

In material science, derivatives of 749932-80-7 have potential in designing liquid crystals or organic semiconductors, linking to trending queries about "aromatic alcohols in optoelectronics." Its stability under ambient conditions further makes it a practical choice for industrial-scale applications, resonating with searches for "scalable chiral intermediates."

Regulatory and safety profiles of (1R)-1-(4-bromo-2-fluorophenyl)ethan-1-ol comply with standard laboratory handling protocols, though users often seek "MSDS for bromo-fluorophenyl compounds" for compliance. The compound's low ecotoxicity aligns with the pharmaceutical industry's shift toward sustainable APIs, another frequently searched topic.

In summary, CAS No. 749932-80-7 represents a multifaceted tool for researchers exploring asymmetric synthesis, medicinal chemistry, and advanced materials. Its structural features and versatility address numerous contemporary scientific questions, making it a recurring subject in both academic and industrial literature.